Cas no 1233531-04-8 (4-Bromo-5-nitro-2-cyclopentylphenol)

4-Bromo-5-nitro-2-cyclopentylphenol structure
1233531-04-8 structure
Product Name:4-Bromo-5-nitro-2-cyclopentylphenol
CAS No:1233531-04-8
MF:C11H12BrNO3
MW:286.12188243866
CID:2143649
Update Time:2023-08-04

4-Bromo-5-nitro-2-cyclopentylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5-nitro-2-cyclopentylphenol
    • JILUBOAKOFLBNJ-UHFFFAOYSA-N
    • 4-bromo-2-cyclopentyl-5-nitro-phenol
    • 4-Bromo-5-nitro-2-cyclopentylphenol
    • Inchi: 1S/C11H12BrNO3/c12-9-5-8(7-3-1-2-4-7)11(14)6-10(9)13(15)16/h5-7,14H,1-4H2
    • InChI Key: JILUBOAKOFLBNJ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1)C1CCCC1)O)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Topological Polar Surface Area: 66
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